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Compound of Interest

Compound Name: Copper oxysulfate

Cat. No.: B1143867

Introduction

Copper-based fungicides have been a cornerstone of disease management in agriculture for
over a century, valued for their broad-spectrum efficacy against fungal and bacterial pathogens.
Copper oxysulfate, also known as basic copper sulfate or tribasic copper sulfate (TBCS), is a
prominent active ingredient in many modern copper fungicide formulations. These compounds
are less water-soluble than copper sulfate, which provides greater persistence on plant
surfaces and reduces the risk of phytotoxicity.

This document provides detailed protocols for the laboratory-scale synthesis of copper
oxysulfate-based fungicides. It is intended for researchers, scientists, and professionals in the
fields of agrochemical development and plant pathology. The protocols cover two primary
methods: the preparation of the traditional Bordeaux mixture and the synthesis of tribasic
copper sulfate through chemical precipitation.

Data Presentation

The following tables summarize key quantitative parameters for the synthesis and properties of
copper oxysulfate-based fungicides as described in the subsequent protocols.

Table 1: Reactant Ratios for Bordeaux Mixture Preparation
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Component

Ratio (by weight/volume)

Example Quantity (for 10 L
of 1% mixture)

Copper Sulfate Pentahydrate

1 100 g
(CuS04-5H20)
Hydrated Lime (Ca(OH)z2) 1 100 g
Water 100 10L

Table 2: Parameters for Tribasic Copper Sulfate Synthesis via Precipitation

Parameter Value Notes
Reactants
Copper Sulfate Pentahydrate 249.7 Forms a 1 M solution in 1 L of
(CuS0a-5H20) 9 water.
) ) Forms a 2 M solution in 1 L of
Sodium Hydroxide (NaOH) 804¢
water.
Reaction Conditions
] Critical for the formation of the
Final pH 6.5-75 ) )
desired basic salt.
Higher temperatures can
Temperature 70-80°C promote the formation of more
stable precipitates.
Product Characteristics
] Corresponds to the mineral
Chemical Formula Cus(OH)6SO04 )
Brochantite.[1]
i Technical grade specification.
Copper (Cu) Content (Typical) >52.5% 2]
pH (1% aqueous suspension) 5.0-85 [2]
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Experimental Protocols

Protocol 1: Preparation of Bordeaux Mixture (1%
Solution)

The Bordeaux mixture is a classic protectant fungicide formed by the reaction of copper sulfate
and hydrated lime in water. The resulting suspension consists of a complex of basic copper
sulfates.

Materials:

o Copper Sulfate Pentahydrate (CuSOa4-5H20)

o Hydrated Lime (Calcium Hydroxide, Ca(OH)z) of high purity

o Water

e Two non-metallic buckets (e.g., plastic), at least 10 L capacity each
o Alarger non-metallic container for final mixing, at least 20 L capacity
e Stirring rod (wood or plastic)

o Cheesecloth or similar filter

e pH indicator strips or a pH meter

Procedure:

o Prepare Copper Sulfate Solution (Solution A): In one bucket, dissolve 100 g of copper sulfate
pentahydrate in 5 L of water. Stir with the non-metallic rod until the crystals are fully
dissolved. If using large crystals, they can be suspended in a cloth bag near the surface of
the water to facilitate dissolution.

o Prepare Hydrated Lime Suspension (Solution B): In the second bucket, carefully mix 100 g
of hydrated lime with 5 L of water to form a milky suspension. Stir thoroughly to ensure the
lime is well-dispersed.
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Combine the Solutions: Slowly pour the copper sulfate solution (Solution A) into the hydrated
lime suspension (Solution B) while stirring continuously and vigorously. Crucially, always add
the copper sulfate to the lime suspension, not the other way around. This order of addition is
critical to obtaining a fine, flocculent precipitate with good suspension properties.

Check the pH: After mixing, check the pH of the final mixture. A properly prepared Bordeaux
mixture should be slightly alkaline, with a pH between 7.0 and 8.0. If the solution is acidic, it
may be phytotoxic. If necessary, add a small amount of additional lime suspension to adjust
the pH.

Filter the Mixture: For use in a sprayer, filter the Bordeaux mixture through a cheesecloth or
a fine mesh screen to remove any large particles that could clog the nozzle.

Application: The Bordeaux mixture should be used on the same day it is prepared, as it will
deteriorate upon standing. Agitate the mixture frequently during application to maintain a
uniform suspension.

Protocol 2: Synthesis of Tribasic Copper Sulfate
(Brochantite) via Precipitation

This protocol describes the synthesis of tribasic copper sulfate by the controlled addition of a

sodium hydroxide solution to a heated copper sulfate solution, leading to the precipitation of the

basic salt.

Materials:

Copper Sulfate Pentahydrate (CuSOa-5H20)

Sodium Hydroxide (NaOH), pellets or flakes

Deionized Water

Glass beaker (2 L capacity)

Heating mantle or hot plate with magnetic stirring capability

Magnetic stir bar
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e Thermometer or temperature probe
e pH meter with a calibrated electrode
e Dropping funnel or burette

e Buchner funnel and filter paper

e Vacuum flask

e Drying oven

Procedure:

o Prepare Copper Sulfate Solution: Dissolve 249.7 g of copper sulfate pentahydrate in 1 L of
deionized water in the 2 L beaker to create a 1 M solution. Place the magnetic stir bar in the
beaker.

o Heat the Solution: Gently heat the copper sulfate solution to 70-80 °C while stirring. Maintain
this temperature throughout the reaction.

o Prepare Sodium Hydroxide Solution: In a separate container, carefully dissolve 80 g of
sodium hydroxide in 1 L of deionized water to create a 2 M solution. Allow the solution to cool
before use.

e Precipitation: Slowly add the 2 M sodium hydroxide solution to the heated copper sulfate
solution dropwise using a dropping funnel or burette over a period of 1-2 hours. Monitor the
pH of the reaction mixture continuously.

e Control pH: Continue adding the sodium hydroxide solution until the pH of the mixture
stabilizes in the range of 6.5 - 7.5. A pale blue-green precipitate of tribasic copper sulfate will
form.

o Age the Precipitate: Once the target pH is reached, stop the addition of the base and
continue to stir the suspension at 70-80 °C for an additional hour to allow the precipitate to
age and the particle characteristics to stabilize.
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« |solate the Product: Turn off the heat and allow the precipitate to settle. Decant the
supernatant liquid.

e Wash the Product: Resuspend the precipitate in deionized water and filter the mixture using
a Buchner funnel under vacuum. Wash the filter cake with several portions of deionized
water to remove the soluble sodium sulfate byproduct. Continue washing until the
conductivity of the filtrate is low.

o Dry the Product: Carefully transfer the washed filter cake to a watch glass or drying dish and
dry in an oven at 60-70 °C until a constant weight is achieved. The final product is a fine,
green, odorless powder.[2]

Visualizations

The following diagrams illustrate the experimental workflows for the preparation of copper
oxysulfate-based fungicides.
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Caption: Workflow for the preparation of Bordeaux Mixture.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1143867?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Solution Preparation )

Prepare 2M
NaOH Solution
/

ropwise with stirring
onitor pH to 6.5-7.5

~

Prepare & Heat
1M CuSO4 Solution

(70-80°C)

3 o

Precipitation

Slowly Add NaOH
to CuSO4 Solution

Age Precipitate
(1 hour)

-

Product [solation

Filter & Wash
Precipitate

Dry Product
(60-70°C)

Fine Green TBCS
Powder

Click to download full resolution via product page

Caption: Workflow for Tribasic Copper Sulfate synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

» 1. Brochantite - Wikipedia [en.wikipedia.org]
e 2. cinkarna.si [cinkarna.si]

« To cite this document: BenchChem. [Protocol for the Preparation of Copper Oxysulfate-
Based Fungicides]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143867#protocol-for-preparing-copper-oxysulfate-
based-fungicides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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